ethyl (Z)-3-[(7E)-3-(4-fluorophenyl)-7-[(4-fluorophenyl)methylidene]-3a,4,5,6-tetrahydro-3H-indazol-2-yl]but-2-enoate

• IUPAC Name: ethyl (Z)-3-[(7E)-3-(4-fluorophenyl)-7-[(4-fluorophenyl)methylidene]-3a,4,5,6-tetrahydro-3H-indazol-2-yl]but-2-enoate
• InChI: InChI=1S/C26H26F2N2O2/c1-3-32-24(31)15-17(2)30-26(19-9-13-22(28)14-10-19)23-6-4-5-20(25(23)29-30)16-18-7-11-21(27)12-8-18/h7-16,23,26H,3-6H2,1-2H3/b17-15-,20-16+
• InChI Key: BYYWEIYBQNVJNG-SZOBKTBESA-N
• Canonical SMILES: CCOC(=O)C=C(C)N1C(C2CCCC(=CC3=CC=C(C=C3)F)C2=N1)C4=CC=C(C=C4)F
• Isomeric SMILES: CCOC(=O)/C=C(/C)\N1C(C2CCC/C(=C\C3=CC=C(C=C3)F)/C2=N1)C4=CC=C(C=C4)F
• Molecular Formula: C26H26F2N2O2
• Molecular Weight: 436.5 g/mol

Description

Ethyl (Z)-3-[(7E)-3-(4-fluorophenyl)-7-[(4-fluorophenyl)methylidene]-3a,4,5,6-tetrahydro-3H-indazol-2-yl]but-2-enoate is a complex organic compound characterized by its unique structure, which includes fluorophenyl groups and an indazole core

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of ethyl (Z)-3-[(7E)-3-(4-fluorophenyl)-7-[(4-fluorophenyl)methylidene]-3a,4,5,6-tetrahydro-3H-indazol-2-yl]but-2-enoate typically involves multi-step organic reactions. One common approach is the condensation of 4-fluorobenzaldehyde with an appropriate indazole derivative, followed by esterification with ethyl bromoacetate under basic conditions. The reaction conditions often require the use of solvents like dichloromethane or ethanol and catalysts such as piperidine or triethylamine .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated synthesis platforms can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and column chromatography are employed to obtain the compound in high purity .

Chemical Reactions Analysis

Types of Reactions

Ethyl (Z)-3-[(7E)-3-(4-fluorophenyl)-7-[(4-fluorophenyl)methylidene]-3a,4,5,6-tetrahydro-3H-indazol-2-yl]but-2-enoate can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions using hydrogen gas and palladium on carbon can convert the compound to its corresponding alcohols.

Substitution: Nucleophilic substitution reactions can occur at the fluorophenyl groups, where nucleophiles like amines or thiols replace the fluorine atoms.

Common Reagents and Conditions

Common reagents used in these reactions include:

Oxidizing agents: Potassium permanganate, chromium trioxide

Reducing agents: Hydrogen gas, palladium on carbon

Nucleophiles: Amines, thiols

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation can yield ketones or carboxylic acids, while reduction can produce alcohols .

Scientific Research Applications

Ethyl (Z)-3-[(7E)-3-(4-fluorophenyl)-7-[(4-fluorophenyl)methylidene]-3a,4,5,6-tetrahydro-3H-indazol-2-yl]but-2-enoate has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as a bioactive compound with antimicrobial or anticancer properties.

Medicine: Explored for its potential therapeutic effects, particularly in the treatment of diseases involving abnormal cell proliferation.

Industry: Utilized in the development of advanced materials with specific electronic or optical properties

Mechanism of Action

The mechanism of action of ethyl (Z)-3-[(7E)-3-(4-fluorophenyl)-7-[(4-fluorophenyl)methylidene]-3a,4,5,6-tetrahydro-3H-indazol-2-yl]but-2-enoate involves its interaction with molecular targets such as enzymes or receptors. The compound’s fluorophenyl groups and indazole core allow it to bind to specific sites on these targets, modulating their activity. This can lead to various biological effects, such as inhibition of enzyme activity or alteration of cellular signaling pathways .

Comparison with Similar Compounds

Similar Compounds

Ethyl 4-(4-fluorophenyl)-4-oxobut-2-enoate: Shares structural similarities but lacks the indazole core.

2-(4-Fluorophenyl)ethylamine Hydroiodide: Contains fluorophenyl groups but differs in its overall structure and functional groups

Uniqueness

Ethyl (Z)-3-[(7E)-3-(4-fluorophenyl)-7-[(4-fluorophenyl)methylidene]-3a,4,5,6-tetrahydro-3H-indazol-2-yl]but-2-enoate is unique due to its combination of fluorophenyl groups and an indazole core, which confer specific chemical and biological properties.